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Compound of Interest

Compound Name: Prisotinol

CAS No.: 76906-79-1

Cat. No.: B1208070

Get Quote

Prisotinol: Operational Safety & Disposal Protocol

Part 1: Executive Technical Summary
This guide establishes the standard operating procedure (SOP) for the handling and disposal

of Prisotinol (6-[2-(propan-2-ylamino)propyl]pyridin-3-ol).[1][2][3] While often structurally

compared to Pyritinol (a vitamin B6 analog), Prisotinol is a distinct pharmacological entity

(CAS 76906-79-1).[1][2][3]

As a bioactive pyridine derivative used in psychopharmacological research, Prisotinol must be

managed as a High-Potency Active Pharmaceutical Ingredient (HP-API) until specific

toxicological clearance is granted.[1][2][3] The primary risk drivers are its potential neuroactivity

and environmental persistence if leached into waterways.[2][3]

Core Directive:Do not dispose of Prisotinol via sanitary sewer systems. All waste streams

must be routed for high-temperature incineration to ensure complete thermal destruction of the

pyridine pharmacophore.[3]
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Part 2: Chemical Identity & Physicochemical
Properties
Understanding the chemical structure is the first step in effective waste segregation.[2][3]

Prisotinol contains a basic secondary amine and a phenolic hydroxyl group, making it pH-

sensitive and prone to oxidation.[2][3]

Property Data Specification Operational Implication

Chemical Name Prisotinol
Official shipping/manifest

name.

CAS Registry 76906-79-1 Use for waste profiling.[1][2][3]

IUPAC Name
6-[2-(propan-2-

ylamino)propyl]pyridin-3-ol

Defines chemical compatibility.

[1][2][3]

Formula C₁₁H₁₈N₂O
Nitrogen-rich; NOx generation

upon combustion.[1][2][3]

Molecular Weight 194.27 g/mol
Low MW facilitates potential

skin absorption.[2][3]

Solubility
Soluble in alcohols, dilute

acids.[2][3]

Use ethanol or dilute acetic

acid for surface

decontamination.[2][3]

pKa (Predicted)
Basic (Amine) & Acidic

(Phenol)

Amphoteric nature; avoid

mixing with strong acids or

bases in waste.[1][2][3]

Part 3: Handling & Safety Causality
Why we do what we do: Safety protocols are not arbitrary rules; they are responses to

molecular behavior.[2][3]

Personal Protective Equipment (PPE)
Respiratory Protection: Prisotinol is typically handled as a solid powder.[2][3] Due to its

potential central nervous system (CNS) activity, inhalation of dust must be prevented.[2][3][4]
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Requirement: N95/P2 respirator minimum; P100/P3 recommended for weighing

operations outside a fume hood.[2][3]

Dermal Protection: The lipophilic nature of the isopropylamine chain suggests potential for

transdermal absorption.[2][3]

Requirement: Nitrile gloves (minimum 0.11 mm thickness).[1][2][3] Double-gloving is

recommended during solution preparation.[1][2][3]

Operational Stability
Oxidation Risk: The phenolic moiety (pyridin-3-ol) is susceptible to oxidation, which can

produce quinone-like degradation products.[1][2][3]

Protocol: Store under inert atmosphere (Nitrogen/Argon) if possible.[1][2][3] Keep waste

containers tightly sealed to prevent "browning" or degradation that could complicate

chemical analysis during waste profiling.[2][3]

Part 4: Disposal & Waste Management Procedures
This section outlines the self-validating disposal workflow. Adherence to this prevents

regulatory violations (RCRA/EPA) and environmental contamination.[1][2][3]

Workflow A: Solid Waste (Pure Substance &
Contaminated Solids)
Applicability: Expired API, weighing boats, contaminated gloves, spill cleanup materials.[2]

Segregation: Place all solid waste into a dedicated "High Hazard / API" waste container.[2][3]

Do not mix with general lab trash.

Containerization: Use a wide-mouth HDPE (High-Density Polyethylene) drum or jar.[1][2][3]

Why HDPE? It is resistant to the basic amine functionality of Prisotinol.[2][3]

Labeling: Label clearly: "Waste Prisotinol - Toxic Solid - Incinerate Only."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://commonchemistry.cas.org/detail?cas_rn=81846-19-7
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://www.benchchem.com/product/b1208070/docs?utm_src=pdf-body#prisotinol-proper-disposal-procedures
https://pubchemlite.lcsb.uni.lu/e/compound/131302
https://pubchem.ncbi.nlm.nih.gov/compound/Prisotinol
https://www.benchchem.com/product/b1208070/docs?utm_src=pdf-body#prisotinol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Path: Route to a licensed hazardous waste facility for High-Temperature

Incineration.[2][3]

Mechanism:[1][3][5][6][7] Incineration >1000°C ensures the cleavage of the pyridine ring,

converting the compound to CO₂, H₂O, and NOx (scrubbed).[1][2]

Workflow B: Liquid Waste (Mother Liquors & Solutions)
Applicability: Reaction mixtures, HPLC waste, dissolved stock solutions.[2]

Solvent Compatibility Check:

If dissolved in Methanol/Ethanol: Segregate into "Flammable Organic Waste."[2][3]

If dissolved in Dichloromethane (DCM): Segregate into "Halogenated Organic Waste."[1]

[2][3]

If in Aqueous Buffer: Do not pour down the drain.[2][3] Segregate into "Aqueous Toxic

Waste."[2][3]

pH Adjustment (Optional but Recommended): Ensure the waste stream is neutral (pH 6-8).

Prisotinol salts (formed with acids) are more soluble and easier to transport in liquid waste

without precipitating and clogging lines.[2][3]

Disposal Path: Fuel Blending (for high BTU solvents) or Incineration.[2][3]

Workflow C: Decontamination of Surfaces
Applicability: Benchtop spills, balance cleaning.[2][3]

Solubilization: Prisotinol is sparingly soluble in neutral water.[2][3] Use 70% Ethanol or a

mild acidic solution (1% Acetic Acid) to solubilize residues.[1][2][3]

Wiping: Wipe the area with absorbent pads.[2][3]

Disposal: Treat the used pads as Solid Waste (Workflow A). Do not throw in regular trash.

Part 5: Process Visualization
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The following diagram illustrates the decision logic for Prisotinol waste streams.

Prisotinol Waste Generated

Determine Physical State

Solid Waste
(Powder, Gloves, Wipes)

 Dry Material

Liquid Waste
(Solutions, HPLC)

 Dissolved

FINAL DISPOSAL:
High-Temp Incineration

 Pack in HDPE Drum

Identify Solvent Base

Aqueous Stream

 Water/Buffer

Organic Stream

 MeOH/DCM/EtOAc

 Do NOT Drain Dispose  Fuel Blending

Chemical Deactivation
(Not Recommended for Bulk)

Click to download full resolution via product page

Caption: Decision matrix for Prisotinol waste segregation. Note that aqueous streams must be

diverted to incineration, never sanitary sewer.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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